Cas no 54767-64-5 (1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol)

1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol structure
54767-64-5 structure
Product name:1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol
CAS No:54767-64-5
MF:C21H37NOS
MW:351.589585065842
CID:1590615
PubChem ID:3042871

1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{4-[(2-methylpropyl)sulfanyl]phenyl}-2-(octylamino)propan-1-ol
    • Benzenemethanol, 4-((2-methylpropyl)thio)-alpha-(1-(octylamino)ethyl)-
    • 1-[4-(2-methylpropylsulfanyl)phenyl]-2-(octylamino)propan-1-ol
    • SCHEMBL11455435
    • DTXSID20970094
    • 54767-64-5
    • Inchi: InChI=1S/C21H37NOS/c1-5-6-7-8-9-10-15-22-18(4)21(23)19-11-13-20(14-12-19)24-16-17(2)3/h11-14,17-18,21-23H,5-10,15-16H2,1-4H3
    • InChI Key: QTLNBXSWZYCLTF-UHFFFAOYSA-N
    • SMILES: CCCCCCCCNC(C)C(C1=CC=C(C=C1)SCC(C)C)O

Computed Properties

  • Exact Mass: 351.25981
  • Monoisotopic Mass: 351.25958598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 13
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 32.26

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